Cas no 1185316-89-5 (5-Bromo-2-(methyl-d3)-pyrimidine)

5-Bromo-2-(methyl-d3)-pyrimidine structure
1185316-89-5 structure
Product Name:5-Bromo-2-(methyl-d3)-pyrimidine
CAS No:1185316-89-5
MF:C5H5BrN2
MW:176.029084920883
CID:6810928
PubChem ID:45785446
Update Time:2025-03-28

5-Bromo-2-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • F92583
    • CS-18574
    • 5-Bromo-2-(methyl-d3)-pyrimidine
    • 1185316-89-5
    • AKOS015945012
    • Inchi: 1S/C5H5BrN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3/i1D3
    • InChI Key: NEDJTEXNSTUKHW-FIBGUPNXSA-N
    • SMILES: BrC1C=NC(C([2H])([2H])[2H])=NC=1

Computed Properties

  • Exact Mass: 174.98244Da
  • Monoisotopic Mass: 174.98244Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 25.8Ų
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